Cas no 2169460-30-2 (4-Bromo-1-(1-ethoxyethyl)-3,5-dimethyl-1H-pyrazole)

4-Bromo-1-(1-ethoxyethyl)-3,5-dimethyl-1H-pyrazole is a brominated pyrazole derivative featuring a substituted ethoxyethyl group at the N1 position. This compound is characterized by its unique structural motif, combining a bromine substituent at the 4-position with methyl groups at the 3- and 5-positions, enhancing its steric and electronic properties. The ethoxyethyl moiety improves solubility in organic solvents, making it a versatile intermediate in synthetic chemistry. Its bromine atom serves as a reactive site for further functionalization, such as cross-coupling reactions, while the pyrazole core contributes to its stability and potential biological activity. This compound is particularly valuable in pharmaceutical and agrochemical research for the development of novel heterocyclic compounds.

4-Bromo-1-(1-ethoxyethyl)-3,5-dimethyl-1H-pyrazole structure

2169460-30-2 structure

Product Name:4-Bromo-1-(1-ethoxyethyl)-3,5-dimethyl-1H-pyrazole

CAS No:2169460-30-2

MF:C₉H₁₅BrN₂O

MW:247.13

CID:5076657

Update Time:2026-03-01

4-Bromo-1-(1-ethoxyethyl)-3,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1-(1-ethoxyethyl)-3,5-dimethyl-1H-pyrazole
- Inchi： 1S/C9H15BrN2O/c1-5-13-8(4)12-7(3)9(10)6(2)11-12/h8H,5H2,1-4H3
- InChI Key： CLYSEMKPQUWHFE-UHFFFAOYSA-N
- SMILES： N1(C(OCC)C)C(C)=C(Br)C(C)=N1

4-Bromo-1-(1-ethoxyethyl)-3,5-dimethyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR022L7E-1g	4-Bromo-1-(1-ethoxyethyl)-3,5-dimethyl-1H-pyrazole	2169460-30-2	95%	1g	$216.00	2025-02-13
Aaron	AR022L7E-5g	4-Bromo-1-(1-ethoxyethyl)-3,5-dimethyl-1H-pyrazole	2169460-30-2	95%	5g	$648.00	2025-02-13
abcr	AB608035-250mg	4-Bromo-1-(1-ethoxyethyl)-3,5-dimethyl-1H-pyrazole; .	2169460-30-2		250mg	€146.20	2025-04-20
abcr	AB608035-1g	4-Bromo-1-(1-ethoxyethyl)-3,5-dimethyl-1H-pyrazole; .	2169460-30-2		1g	€233.40	2025-04-20
abcr	AB608035-5g	4-Bromo-1-(1-ethoxyethyl)-3,5-dimethyl-1H-pyrazole; .	2169460-30-2		5g	€699.60	2025-04-20
abcr	AB608035-10g	4-Bromo-1-(1-ethoxyethyl)-3,5-dimethyl-1H-pyrazole; .	2169460-30-2		10g	€1151.00	2025-04-20
abcr	AB608035-25g	4-Bromo-1-(1-ethoxyethyl)-3,5-dimethyl-1H-pyrazole; .	2169460-30-2		25g	€2209.30	2025-04-20

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Additional information on 4-Bromo-1-(1-ethoxyethyl)-3,5-dimethyl-1H-pyrazole

Research Briefing on 4-Bromo-1-(1-ethoxyethyl)-3,5-dimethyl-1H-pyrazole (CAS: 2169460-30-2) in Chemical Biology and Pharmaceutical Applications

Recent advances in chemical biology and pharmaceutical research have highlighted the significance of pyrazole derivatives as versatile scaffolds for drug discovery and development. Among these, 4-Bromo-1-(1-ethoxyethyl)-3,5-dimethyl-1H-pyrazole (CAS: 2169460-30-2) has emerged as a compound of interest due to its unique structural features and potential biological activities. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and applications in medicinal chemistry.

The compound 4-Bromo-1-(1-ethoxyethyl)-3,5-dimethyl-1H-pyrazole belongs to the class of substituted pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have explored its role as an intermediate in the synthesis of more complex bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors targeting cancer pathways, owing to its ability to modulate protein-protein interactions.

In terms of synthetic methodologies, researchers have optimized the preparation of 4-Bromo-1-(1-ethoxyethyl)-3,5-dimethyl-1H-pyrazole using palladium-catalyzed cross-coupling reactions, achieving high yields and purity. This advancement is critical for scaling up production for preclinical studies. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structural integrity, ensuring reproducibility in research applications.

Preliminary biological evaluations indicate that this compound exhibits moderate inhibitory activity against specific enzymes involved in inflammatory pathways. However, further in vitro and in vivo studies are required to elucidate its mechanism of action and therapeutic potential. Collaborative efforts between academic and industrial laboratories are underway to explore its derivatives for enhanced efficacy and reduced toxicity.

In conclusion, 4-Bromo-1-(1-ethoxyethyl)-3,5-dimethyl-1H-pyrazole represents a promising candidate for pharmaceutical development, with ongoing research aimed at expanding its applications. Future directions include structure-activity relationship (SAR) studies and the exploration of its pharmacokinetic properties to accelerate its transition from bench to bedside.